Cas no 139418-53-4 (4(1H)-Quinazolinone,2,3-dihydro-3-[2-[4-(4-nitrobenzoyl)-1-piperidinyl]ethyl]-2-thioxo-)

4(1H)-Quinazolinone,2,3-dihydro-3-[2-[4-(4-nitrobenzoyl)-1-piperidinyl]ethyl]-2-thioxo- Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2,3-dihydro-3-[2-[4-(4-nitrobenzoyl)-1-piperidinyl]ethyl]-2-thioxo-
• 3-[2-[4-(4-nitrobenzoyl)piperidin-1-yl]ethyl]-2-sulfanylidene-1H-quinazolin-4-one
• 3-(2-(4-(4-NITROBENZOYL)-PIPERIDIN-1-YL)ETHYL)-2,3-DIHYDRO-2-THIOXO-4-1H-QUINAZOLINONE
• 4(1H)-Quinazolinone,2,3-dihydro-3-[2-[4-(4-nitrobenzoyl)-1-piperidinyl]ethyl]-2-thioxo
• 4(1H)-QUINAZOLINONE,3-(2-(4-(4-NITROBENZOYL)-1-PIPERIDINYL)ETHYL)-2,3-DIHYDRO-2-THIOXO
• nitroaltanserin
• 3-{2-[4-(4-nitrobenzoyl)piperidin-1-yl]ethyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• nitro-altanserin
• 3-{2-[4-(4-Nitrobenzoyl)piperidin-1-yl]ethyl}-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
• SCHEMBL13010936
• 4(1H)-QUINAZOLINONE, 3-(2-(4-(4-NITROBENZOYL)-1-PIPERIDINYL)ETHYL)-2,3-DIHYDRO-2-THIOXO-
• 3-(2-(4-(4-Nitrobenzoyl)piperidin-1-yl)ethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 139418-53-4
• DTXSID60557505
• 4(1H)-Quinazolinone,3-(2-(4-(4-nitrobenzoyl)-1-piperidinyl)ethyl)-2,3-dihydro-2-thioxo-
• 3-[2-[4-(4-Nitrobenzoyl)-1-piperidinyl]ethyl]-2,3-dihydro-2-thioxo-4(1H)-quinazolinone
• Nitroaltanserine
• +Expand

• InChIKey： KKJOXLNCYXBXRS-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H22N4O4S/c27-20(15-5-7-17(8-6-15)26(29)30)16-9-11-24(12-10-16)13-14-25-21(28)18-3-1-2-4-19(18)23-22(25)31/h1-8,16H,9-14H2,(H,23,31)
• SMILES： [N+](C1C=CC(C(C2CCN(CCN3C(=O)C4C(=CC=CC=4)NC3=S)CC2)=O)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 438.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 438.13617637g/mol
• Heavy Atom Count: 31
• Complexity: 711
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 131Ų

Experimental Properties

• LogP: 4.02330
• PSA: 136.01000